Cas no 107469-72-7 (5-benzyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 107469-72-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD30489223
• CID: 2359276
• PubChem ID: 90345164
• Update Time: 2025-09-26

5-benzyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-4H-1,2,4-triazole-3-carboxylic acid
• 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid
• MFCD32690791
• D79620
• SCHEMBL19207922
• 107469-72-7
• 3-(Phenylmethyl)-1H-1,2,4-triazole-5-carboxylic acid
• 3-Benzyl-1H-1,2,4-triazole-5-carboxylicacid
• SY130891
• BS-42813
• DB-206568
• EN300-211067
• SCHEMBL15956955
• WTZOKLZJHWSCBN-UHFFFAOYSA-N
• 3-Benzyl-1H-1,2,4-triazole-5-carboxylic acid
• CHEMBL4089513

• MDL： MFCD30489223
• Inchi： 1S/C10H9N3O2/c14-10(15)9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)(H,11,12,13)
• InChI Key： WTZOKLZJHWSCBN-UHFFFAOYSA-N
• SMILES： OC(C1=NNC(CC2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives